Cas no 1408075-58-0 (methyl exo-8-azabicyclo[3.2.1]octane-2-carboxylate)

• Product Name: methyl exo-8-azabicyclo[3.2.1]octane-2-carboxylate
• CAS No: 1408075-58-0
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• MDL: MFCD27956871
• CID: 4594857
• PubChem ID: 54522668
• Update Time: 2024-11-04

methyl exo-8-azabicyclo[3.2.1]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl exo-8-azabicyclo[3.2.1]octan-2-carboxylate
• methyl (1R,2S,5R)-rel-8-azabicyclo[3.2.1]octane-2-carboxylate
• methyl 8-azabicyclo[3.2.1]octane-2-carboxylate
• methyl 8-azabicyclo[3.2.1]octane-4-carboxylate
• methyl exo-8-azabicyclo[3.2.1]octane-2-carboxylate
• 1408075-58-0
• SCHEMBL16592162
• methyl (1R,2S,5R)-8-azabicyclo[3.2.1]octane-2-carboxylate
• P14158
• MFCD27956871

• MDL： MFCD27956871
• Inchi： 1S/C9H15NO2/c1-12-9(11)7-4-2-6-3-5-8(7)10-6/h6-8,10H,2-5H2,1H3
• InChI Key： YQYACLARXDGFPM-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCC2CCC1N2)=O

Computed Properties

• Exact Mass: 169.110278721 g/mol
• Monoisotopic Mass: 169.110278721 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.3
• Molecular Weight: 169.22

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 236.5±23.0 °C at 760 mmHg
• Flash Point: 96.8±22.6 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

methyl exo-8-azabicyclo[3.2.1]octane-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids